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Compound of Interest
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Cat. No.: B13902968

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Y12196 is a novel succinate dehydrogenase inhibitor (SDHI) demonstrating significant potential
as a tool for fungal research and as a lead compound for the development of new antifungal
agents. Its targeted mechanism of action, inhibiting a crucial enzyme in the fungal
mitochondrial electron transport chain, provides a specific and potent means of disrupting
fungal cellular respiration. This technical guide provides a comprehensive overview of Y12196,
including its antifungal activity, mechanism of action, and detailed protocols for its experimental
application.

Quantitative Data on Antifungal Activity

The in vitro efficacy of Y12196 has been primarily evaluated against the significant plant
pathogen Botrytis cinerea, the causal agent of gray mold. Notably, Y12196 exhibits potent
activity against isolates resistant to boscalid, a widely used SDHI fungicide.

Table 1: In Vitro Antifungal Activity of Y12196 against Botrytis cinerea
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Y12196 EC50 Boscalid EC50
Fungal Isolate Type = Number of Isolates
Range (mg/L)[1] Range (mg/L)[1]
Field Isolates (2019) 84 0.284 - 20.147 0.097 - 54.162
Boscalid-Resistant Not specified in N ]
) Sensitive to Y12196 Resistant
(H272R mutation) number
Boscalid-Resistant Not specified in Cross-resistance ]
] Resistant
(P225F mutation) number observed
Boscalid-Resistant Not specified in Cross-resistance ]
_ Resistant
(N230I mutation) number observed

In addition to its activity against Botrytis cinerea, Y12196 has been reported to exhibit strong
fungicidal activity against Fusarium graminearum, a devastating pathogen of cereal crops.
However, specific MIC or EC50 values for a broad range of fungal species are not yet
extensively documented in publicly available literature.

Mechanism of Action: Inhibition of Succinate
Dehydrogenase

Y12196 functions as a succinate dehydrogenase inhibitor (SDHI). Succinate dehydrogenase
(SDH), also known as Complex Il, is a key enzyme complex in both the citric acid (TCA) cycle
and the mitochondrial electron transport chain. By binding to the quinone binding site (Q-site)
of the SDH complex, Y12196 blocks the transfer of electrons from succinate to ubiquinone.
This inhibition disrupts the entire electron transport chain, leading to a halt in ATP production
via oxidative phosphorylation and ultimately causing fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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